Cas no 835621-11-9 (Regorafénib N-oxyde (M2))

• Product Name: Regorafénib N-oxyde (M2)
• CAS No: 835621-11-9
• MF: C₂₁H₁₅ClF₄N₄O₄
• MW: 498.814817667007
• CID: 1808815
• Update Time: 2024-10-26

Regorafénib N-oxyde (M2) Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide,4-[4-[[[[4-chloro-3-(trifluoromethyl)phenyl]amino]carbonyl]amino]-3-fluorophenoxy]-N-methyl-, 1-oxide
• Regorafenib (Pyridine)-N-oxide
• Regorafenib N-Oxide (M2 Metabolite)
• Regorafénib N-oxyde (M2)

• Inchi： 1S/C21H15ClF4N4O4/c1-27-19(31)18-10-13(6-7-30(18)33)34-12-3-5-17(16(23)9-12)29-20(32)28-11-2-4-15(22)14(8-11)21(24,25)26/h2-10H,1H3,(H,27,31)(H2,28,29,32)
• InChI Key： NUCXNEKIESREQY-UHFFFAOYSA-N
• SMILES： O=C(NC1C(F)=CC(OC2C=C(C(NC)=O)[N+]([O-])=CC=2)=CC=1)NC1C=C(C(F)(F)F)C(Cl)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9

Regorafénib N-oxyde (M2) Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers